Cas no 1721-89-7 (2,3-Dimethylquinoline)

2,3-Dimethylquinoline structure
2,3-Dimethylquinoline structure
Product Name:2,3-Dimethylquinoline
CAS No:1721-89-7
MF:C11H11N
MW:157.211742639542
MDL:MFCD03085977
CID:230193
PubChem ID:15591
Update Time:2025-04-19

2,3-Dimethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethylquinoline
    • Quinoline,2,3-dimethyl-
    • 2,3-DIFLUORO-4-CYANOPHENETOLE
    • 2,3-Dimethyl-chinolin
    • 2,3-dimethyl-quinoline
    • 2,3-Dimethylquinoline1000µg
    • 2,4-Dimethylchinolin
    • dimethylquinoline
    • EINECS 217-016-0
    • Quinoline,2,3-dimethyl
    • Quinoline, 2,3-dimethyl-
    • DTXSID00169207
    • FT-0702018
    • NS00010749
    • AKOS005079387
    • MFCD03085977
    • CS-0258436
    • EN300-701405
    • SCHEMBL422035
    • AO-801/41077381
    • 11T-0826
    • 1721-89-7
    • SB68504
    • BAA72189
    • DB-081648
    • DTXCID5091698
    • G71553
    • MDL: MFCD03085977
    • Inchi: 1S/C11H11N/c1-8-7-10-5-3-4-6-11(10)12-9(8)2/h3-7H,1-2H3
    • InChI Key: FBOFHVFMPNNIKN-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 157.08900
  • Monoisotopic Mass: 157.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.1013
  • Melting Point: 70°C
  • Boiling Point: 266.88°C (estimate)
  • Refractive Index: 1.6110 (estimate)
  • PSA: 12.89000
  • LogP: 2.85160

2,3-Dimethylquinoline Pricemore >>

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